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  4. 6'-Amino-5-fluoro-3'-[(4-methylphenyl)sulfanylmethyl]-2-oxospiro[1H-indole-3,4'-2H-pyrano[2,3-c]pyrazole]-5'-carbonitrile
6'-Amino-5-fluoro-3'-[(4-methylphenyl)sulfanylmethyl]-2-oxospiro[1H-indole-3,4'-2H-pyrano[2,3-c]pyrazole]-5'-carbonitrile 6'-Amino-5-fluoro-3'-[(4-methylphenyl)sulfanylmethyl]-2-oxospiro[1H-indole-3,4'-2H-pyrano[2,3-c]pyrazole]-5'-carbonitrile
Brand Name: Vulcanchem
CAS No.: 674807-58-0
VCID: VC0461360
InChI: InChI=1S/C22H16FN5O2S/c1-11-2-5-13(6-3-11)31-10-17-18-20(28-27-17)30-19(25)15(9-24)22(18)14-8-12(23)4-7-16(14)26-21(22)29/h2-8H,10,25H2,1H3,(H,26,29)(H,27,28)
SMILES: CC1=CC=C(C=C1)SCC2=C3C(=NN2)OC(=C(C34C5=C(C=CC(=C5)F)NC4=O)C#N)N
Molecular Formula: C22H16FN5O2S
Molecular Weight: 433.5g/mol

6'-Amino-5-fluoro-3'-[(4-methylphenyl)sulfanylmethyl]-2-oxospiro[1H-indole-3,4'-2H-pyrano[2,3-c]pyrazole]-5'-carbonitrile

CAS No.: 674807-58-0

Main Products

VCID: VC0461360

Molecular Formula: C22H16FN5O2S

Molecular Weight: 433.5g/mol

6'-Amino-5-fluoro-3'-[(4-methylphenyl)sulfanylmethyl]-2-oxospiro[1H-indole-3,4'-2H-pyrano[2,3-c]pyrazole]-5'-carbonitrile - 674807-58-0

CAS No. 674807-58-0
Product Name 6'-Amino-5-fluoro-3'-[(4-methylphenyl)sulfanylmethyl]-2-oxospiro[1H-indole-3,4'-2H-pyrano[2,3-c]pyrazole]-5'-carbonitrile
Molecular Formula C22H16FN5O2S
Molecular Weight 433.5g/mol
IUPAC Name 6'-amino-5-fluoro-3'-[(4-methylphenyl)sulfanylmethyl]-2-oxospiro[1H-indole-3,4'-2H-pyrano[2,3-c]pyrazole]-5'-carbonitrile
Standard InChI InChI=1S/C22H16FN5O2S/c1-11-2-5-13(6-3-11)31-10-17-18-20(28-27-17)30-19(25)15(9-24)22(18)14-8-12(23)4-7-16(14)26-21(22)29/h2-8H,10,25H2,1H3,(H,26,29)(H,27,28)
Standard InChIKey SGKIFASJCHOKIG-UHFFFAOYSA-N
SMILES CC1=CC=C(C=C1)SCC2=C3C(=NN2)OC(=C(C34C5=C(C=CC(=C5)F)NC4=O)C#N)N
Canonical SMILES CC1=CC=C(C=C1)SCC2=C3C(=NN2)OC(=C(C34C5=C(C=CC(=C5)F)NC4=O)C#N)N
PubChem Compound 3841196
Last Modified Nov 11 2021
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